(3-Aminophenyl)-(2-methylazepan-1-yl)methanone

• IUPAC Name: (3-aminophenyl)-(2-methylazepan-1-yl)methanone
• InChI: InChI=1S/C14H20N2O/c1-11-6-3-2-4-9-16(11)14(17)12-7-5-8-13(15)10-12/h5,7-8,10-11H,2-4,6,9,15H2,1H3
• InChI Key: LVQHWDNJBMOXJK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCCN1C(=O)C2=CC(=CC=C2)N
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol

Description

(3-Aminophenyl)-(2-methylazepan-1-yl)methanone, also known as U-47700, is a synthetic opioid that was first synthesized in the 1970s. It has gained popularity as a recreational drug due to its potent analgesic effects. However, its use has been associated with adverse effects, including addiction and overdose. In recent years, there has been a growing interest in the scientific research application of U-47700.

Mechanism of Action

(3-Aminophenyl)-(2-methylazepan-1-yl)methanone acts on the mu-opioid receptor in the brain, which is responsible for pain relief and euphoria. It also affects the release of neurotransmitters such as dopamine and serotonin, which are involved in regulating mood and behavior.
Biochemical and Physiological Effects:
(3-Aminophenyl)-(2-methylazepan-1-yl)methanone has been found to have a range of biochemical and physiological effects, including pain relief, sedation, and respiratory depression. It has also been found to increase heart rate and blood pressure, as well as cause nausea and vomiting.

Advantages and Limitations for Lab Experiments

(3-Aminophenyl)-(2-methylazepan-1-yl)methanone has several advantages for use in lab experiments, including its potent analgesic effects and ability to act on specific opioid receptors. However, its use is limited by its potential for addiction and overdose, as well as its adverse effects on respiratory function.

Future Directions

There are several future directions for research on (3-Aminophenyl)-(2-methylazepan-1-yl)methanone, including the development of new opioid receptor agonists with improved safety profiles. There is also a need for further research on the mechanisms of action and potential therapeutic applications of (3-Aminophenyl)-(2-methylazepan-1-yl)methanone. Additionally, research on the potential risks and benefits of (3-Aminophenyl)-(2-methylazepan-1-yl)methanone use in clinical settings is needed.

Synthesis Methods

The synthesis of (3-Aminophenyl)-(2-methylazepan-1-yl)methanone involves the reaction of 3-aminophenylacetylene with 2-methylazepan-1-one in the presence of a reducing agent such as lithium aluminum hydride. The resulting product is then purified using chromatography techniques.

Scientific Research Applications

(3-Aminophenyl)-(2-methylazepan-1-yl)methanone has been used in scientific research to study its pharmacological effects and potential therapeutic applications. It has been found to have potent analgesic effects, similar to other opioids such as morphine. However, it has also been found to have a higher risk of addiction and overdose.